GSK3368715 HCl

• CAS No.: 1628925-77-8
• Product Name: GSK3368715 HCl
• Molecular Formula: C20H40Cl2N4O2
• Molecular Weight: 439.47
• IUPAC Name: N'-[[5-[4,4-bis(ethoxymethyl)cyclohexyl]-1H-pyrazol-4-yl]methyl]-N,N'-dimethylethane-1,2-diamine;hydrochloride
• Standard InChI: InChI=1S/C20H38N4O2.ClH/c1-5-25-15-20(16-26-6-2)9-7-17(8-10-20)19-18(13-22-23-19)14-24(4)12-11-21-3;/h13,17,21H,5-12,14-16H2,1-4H3,(H,22,23);1H
• Standard InChIKey: HPSRPMOJFMXEKS-UHFFFAOYSA-N
• SMILES: CCOCC1(CCC(CC1)C2=C(C=NN2)CN(C)CCNC)COCC.Cl
• Appearance: Solid powder
• Description: GSK3368715, aslo known as EPZ019997, is a potent, reversible type I PRMT inhibitor with anti-tumor effects in human cancer models. Inhibition of PRMT5, the predominant type II PRMT, produces synergistic cancer cell growth inhibition when combined with GSK3368715. Interestingly, deletion of the methylthioadenosine phosphorylase gene (MTAP) results in accumulation of the metabolite 2-methylthioadenosine, an endogenous inhibitor of PRMT5, and correlates with sensitivity to GSK3368715 in cell lines.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GSK3368715; GSK-3368715; GSK 3368715; EPZ019997; EPZ-019997; EPZ 019997
• Reference: 1: Srour N, Mersaoui SY, Richard S. M-TAP Dance: Targeting PRMT1 and PRMT5 Family; 2: Fedoriw A, Rajapurkar SR, O'Brien S, Gerhart SV, Mitchell LH, Adams ND, Rioux; 3: Li X, Wang C, Jiang H, Luo C. A patent review of arginine methyltransferase
• PubChem Compound: 90462879
• Last Modified: Nov 14 2021